Cas no 57704-10-6 ((S)-Bufuralol Hydrochloride)

• Product Name: (S)-Bufuralol Hydrochloride
• CAS No: 57704-10-6
• MF: C₁₆H₂₄ClNO₂
• MW: 297.82026386261
• CID: 947431
• PubChem ID: 46780913
• Update Time: 2025-10-30

(S)-Bufuralol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Bufuralol Hydrochloride
• (1S)-2-(tert-butylamino)-1-(7-ethyl-1-benzofuran-2-yl)ethanol,hydrochloride
• l-Bufuralol Hydrochloride
• UNII-WS779TX56C
• Bufuralol (-)-hydrochloride [MI]
• Q27292801
• 2-BENZOFURANMETHANOL, .ALPHA.-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-7-ETHYL-, HYDROCHLORIDE, (.ALPHA.S)
• AKOS030242483
• (-)-Bufuralol Hydrochloride
• 57704-10-6
• WS779TX56C
• (S)-Bufuralol HCl
• (1S)-2-(tert-butylamino)-1-(7-ethyl-1-benzofuran-2-yl)ethan-1-ol hydrochloride
• 2-Benzofuranmethanol, alpha-(((1,1-dimethylethyl)amino)methyl)-7-ethyl-, hydrochloride, (alphaS)
• (R)-Bufuralol Hydrochloride
• (1S)-2-(tert-butylamino)-1-(7-ethyl-1-benzofuran-2-yl)ethanol;hydrochloride
• Bufuralol hydrochloride, (-)-

• Inchi： 1S/C16H23NO2.ClH/c1-5-11-7-6-8-12-9-14(19-15(11)12)13(18)10-17-16(2,3)4;/h6-9,13,17-18H,5,10H2,1-4H3;1H/t13-;/m0./s1
• InChI Key： KJBONRGCLLBWCJ-ZOWNYOTGSA-N
• SMILES： Cl.O1C2C(=CC=CC=2C=C1[C@H](CNC(C)(C)C)O)CC

Computed Properties

• Exact Mass: 297.15000
• Monoisotopic Mass: 297.1495567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.4Ų

Experimental Properties

• Melting Point: 119-121°C
• PSA: 45.40000
• LogP: 4.60960
• Specific Rotation: 20365 -136.0° (c = 1.0 in ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (S)-Bufuralol Hydrochloride

(S)-Bufuralol Hydrochloride: A Comprehensive Overview

(S)-Bufuralol Hydrochloride, also known as CAS No. 57704-10-6, is a compound of significant interest in the field of pharmacology and drug development. This compound has garnered attention due to its unique properties and potential applications in various therapeutic areas. In this article, we will delve into the latest research findings, structural characteristics, and potential uses of (S)-Bufuralol Hydrochloride.

The chemical structure of (S)-Bufuralol Hydrochloride is a derivative of bufuralol, a known β-adrenergic receptor antagonist. The (S) configuration denotes the specific stereochemistry of the molecule, which plays a crucial role in its pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how minor structural differences can significantly impact efficacy and safety.

One of the most promising aspects of (S)-Bufuralol Hydrochloride is its potential as a tool in cardiovascular research. Preclinical studies have demonstrated its ability to modulate β-adrenergic signaling, making it a candidate for treating conditions such as hypertension and heart failure. Furthermore, its hydrochloride salt form enhances solubility and bioavailability, which are critical factors for drug delivery.

Recent advancements in synthetic chemistry have also improved the production process of (S)-Bufuralol Hydrochloride. Researchers have developed more efficient synthesis pathways that minimize waste and improve yield, aligning with current trends toward sustainable pharmaceutical manufacturing. These innovations not only make the compound more accessible for research purposes but also pave the way for potential large-scale production.

In terms of clinical applications, (S)-Bufuralol Hydrochloride has shown promise in preclinical models of chronic heart failure. Studies indicate that it may improve cardiac function by enhancing contractility without inducing adverse effects commonly associated with traditional β-blockers. This selective action underscores its potential as a next-generation therapeutic agent.

Moreover, ongoing research is exploring the role of (S)-Bufuralol Hydrochloride in neuroprotection. Emerging evidence suggests that it may exert neuroprotective effects through modulation of adrenergic pathways, offering new avenues for treating neurodegenerative disorders such as Alzheimer's disease. These findings highlight the versatility of the compound across multiple therapeutic domains.

The future outlook for (S)-Bufuralol Hydrochloride is bright, with ongoing clinical trials assessing its safety and efficacy in human subjects. If successful, it could become a valuable addition to the arsenal of treatments for cardiovascular and neurological conditions. Researchers are also investigating its potential as a precursor for other bioactive compounds, further expanding its utility in drug discovery.

In conclusion, (S)-Bufuralol Hydrochloride, with its unique stereochemical properties and diverse therapeutic applications, represents a significant advancement in pharmacological research. As new studies continue to uncover its full potential, this compound stands at the forefront of innovative drug development.